(Z)-5-benzylidene-3-(2-(4-methylpiperazin-1-yl)-2-oxoethyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-benzylidene-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H19N3O2S2/c1-18-7-9-19(10-8-18)15(21)12-20-16(22)14(24-17(20)23)11-13-5-3-2-4-6-13/h2-6,11H,7-10,12H2,1H3/b14-11-
• InChI Key: JSOCDZNOMLSLQC-KAMYIIQDSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CN2C(=O)C(=CC3=CC=CC=C3)SC2=S
• Isomeric SMILES: CN1CCN(CC1)C(=O)CN2C(=O)/C(=C/C3=CC=CC=C3)/SC2=S
• Molecular Formula: C17H19N3O2S2
• Molecular Weight: 361.5 g/mol

Description

This compound is a thioxothiazolidinone derivative. Thioxothiazolidinones are a class of organic compounds that contain a thiazolidine core, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as single-crystal X-ray diffraction. The piperazine ring typically adopts a chair conformation.

Scientific Research Applications

Conformational Studies

• Arylidene-imidazolone Derivatives : These compounds, closely related to the target molecule, have been studied for their various pharmacological actions. X-ray diffraction studies provide insights into their possible conformations, which are significant in medicinal chemistry (Żesławska et al., 2018).

Structural and Synthetic Studies

• Substituted Thioxothiazolidinones and Thioxoimidazolidinones : Research on these derivatives includes synthesis with satisfactory yield from benzaldehydes and compounds like 2-thioxothiazolidin-4-one, which are structurally similar to the target molecule (Andrade et al., 2002).
• Supramolecular Structures : Studies on compounds like (Z)-5-benzylidene-2-thioxothiazolidin-4-one explore their hydrogen-bonded dimers, chains of rings, and sheets, providing valuable data for structural chemistry (Delgado et al., 2005).

Antimicrobial Properties

• Antimicrobial Activity : Certain derivatives of thioxothiazolidin-4-one exhibit antimicrobial activity, which is an essential aspect of pharmacological research (Frolov et al., 2017).

Applications in Inhibiting Specific Pathogens

• HIV-1 and JSP-1 Inhibitors : Research into the synthesis of Rhodanine derivatives, which are structurally related to the target compound, has shown potential in inhibiting HIV-1 and JSP-1 (Kamila et al., 2011).

Potential in Anticancer Research

• Anticancer Activity Evaluation : Some 4-thiazolidinone derivatives, closely related to the target compound, have been screened for their anticancer activity on various cell lines, providing insights into potential therapeutic applications (Havrylyuk et al., 2010).

Optical and Electronic Properties

• Nonlinear Optical (NLO) Activity : Studies on similar compounds have focused on their nonlinear optical properties, which are pertinent to optoelectronic and optical device applications (Bensafi et al., 2021).